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Compound of Interest

Compound Name: 4-Bromo-3-(trifluoromethyl)phenol

Cat. No.: B1289219 Get Quote

An In-Depth Technical Guide to 4-Bromo-3-(trifluoromethyl)phenol

CAS Number: 320-49-0

This technical guide provides a comprehensive overview of 4-Bromo-3-
(trifluoromethyl)phenol, a key chemical intermediate used in various fields of advanced

organic synthesis. This document is intended for researchers, scientists, and professionals in

drug development and materials science, offering detailed information on its properties,

synthesis, reactivity, and applications.

Physicochemical and Spectroscopic Properties
4-Bromo-3-(trifluoromethyl)phenol is an off-white solid compound. Its unique structure,

featuring a phenol ring substituted with a bromine atom and an electron-withdrawing

trifluoromethyl group, dictates its chemical behavior and utility as a versatile building block in

synthesis. The trifluoromethyl group, in particular, is known to enhance properties like

lipophilicity and metabolic stability in derivative compounds.

Table 1: Physicochemical Properties
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Property Value Source(s)

CAS Number 320-49-0 [1]

Molecular Formula C₇H₄BrF₃O [1]

Molecular Weight 241.01 g/mol [1]

Physical Form Solid, Off-white powder [1]

Melting Point 44-46 °C

Boiling Point 61-63 °C at 3.5-4.0 Torr [2]

Density 1.752 ± 0.06 g/cm³ (Predicted) [2]

Solubility Soluble in Methanol [2]

Purity Typically ≥98.0%

InChI Key
VOWPIDJSINRFPZ-

UHFFFAOYSA-N
[1]

While specific, detailed spectroscopic data for 4-Bromo-3-(trifluoromethyl)phenol is not

extensively published in the provided search results, typical spectral characteristics can be

inferred. The ¹H NMR spectrum would show distinct aromatic protons with couplings influenced

by the bromine, hydroxyl, and trifluoromethyl substituents. The ¹³C NMR would show

characteristic shifts for the carbon attached to the bromine, the trifluoromethyl group (with C-F

coupling), and the hydroxyl-bearing carbon. The IR spectrum would feature a prominent O-H

stretching band and characteristic aromatic C-H and C-Br stretches.

Synthesis and Experimental Protocols
The synthesis of 4-Bromo-3-(trifluoromethyl)phenol typically involves the electrophilic

bromination of 3-(trifluoromethyl)phenol. The hydroxyl group is a strong ortho-, para-director,

while the trifluoromethyl group is a meta-director. This substitution pattern directs the incoming

bromine to the positions ortho and para to the hydroxyl group.

Experimental Protocol: Electrophilic Bromination of 3-
(Trifluoromethyl)phenol
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This protocol is based on a general method for the bromination of substituted phenols, adapted

from a procedure for a related isomer.[3]

Objective: To synthesize 4-Bromo-3-(trifluoromethyl)phenol via electrophilic bromination.

Materials:

3-(Trifluoromethyl)phenol (1 eq.)

Bromine (1 eq.)

Dichloromethane (CH₂Cl₂)

Aqueous sodium sulfite (Na₂SO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexane and Ethyl Acetate for elution

Procedure:

Dissolve 3-(trifluoromethyl)phenol (1 eq.) in dichloromethane in a round-bottom flask.

Cool the solution to 0°C using an ice bath.

Add a solution of bromine (1 eq.) in dichloromethane dropwise to the cooled phenol solution.

After the addition is complete, allow the reaction mixture to warm to room temperature.

Stir the mixture for approximately 18 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Upon completion, transfer the reaction mixture to a separatory funnel.
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Wash the mixture with an aqueous solution of sodium sulfite to quench any unreacted

bromine, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent

under reduced pressure.

The resulting crude residue will contain a mixture of brominated isomers. Purify the residue

using silica gel column chromatography to isolate the 4-Bromo-3-(trifluoromethyl)phenol
isomer.
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Chemical Reactivity and Applications
The chemical structure of 4-Bromo-3-(trifluoromethyl)phenol provides multiple sites for

further chemical modification, making it a valuable intermediate.
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Phenolic Hydroxyl Group: The hydroxyl group can undergo O-alkylation or O-acylation to

produce a wide range of ethers and esters.

Bromine Atom: The bromine atom is a versatile handle for various carbon-carbon and

carbon-heteroatom bond-forming reactions, such as Suzuki-Miyaura and Buchwald-Hartwig

couplings.[4]

Aromatic Ring: The ring itself can undergo further electrophilic substitution, although the

existing substituents' directing effects must be considered.

This reactivity profile makes it a crucial component in the synthesis of complex molecules,

particularly in the pharmaceutical and agrochemical industries. It serves as a foundational

building block for creating Active Pharmaceutical Ingredients (APIs) and new crop protection

agents. The trifluoromethyl group often imparts desirable properties to the final products, such

as increased biological activity and metabolic stability.
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Biological Activity
While specific biological activity data for 4-Bromo-3-(trifluoromethyl)phenol is not detailed in

the available literature, brominated phenols as a class are known to exhibit a range of

biological effects, including antimicrobial and antioxidant activities.[5][6][7] For instance, some

bromophenol derivatives have shown potential in ameliorating oxidative damage and inducing

apoptosis in cancer cells.[7] The inclusion of the trifluoromethyl group is a common strategy in

medicinal chemistry to enhance the efficacy and pharmacokinetic profile of drug candidates.

Therefore, derivatives of 4-Bromo-3-(trifluoromethyl)phenol are considered promising

candidates for the development of new therapeutic agents.

Safety and Handling
4-Bromo-3-(trifluoromethyl)phenol is a hazardous chemical and must be handled with

appropriate safety precautions.

Table 2: GHS Hazard and Precautionary Information
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Category Statement Code Statement Text Source(s)

Hazard H302 Harmful if swallowed. [1][8]

H315 Causes skin irritation. [1][8]

H319
Causes serious eye

irritation.
[1][8]

H335
May cause respiratory

irritation.
[1][8]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[1][8]

P271

Use only outdoors or

in a well-ventilated

area.

[9]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[9]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[1]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[9]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[9]
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P501

Dispose of

contents/container to

an approved waste

disposal plant.

[9]

Handling and Storage:

Store in a tightly closed container in a dry, well-ventilated place.[9]

Keep away from heat and sources of ignition.

Use personal protective equipment (PPE) as required, including gloves, safety glasses, and

a lab coat.[9]

Handle in accordance with good industrial hygiene and safety practices.[8]

First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[9]

In Case of Skin Contact: Wash off with soap and plenty of water. Remove all contaminated

clothing and shoes. Consult a physician.[9]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[9]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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